N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-(phenylthio)propanamide hydrochloride

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3-phenylsulfanylpropanamide;hydrochloride
• InChI: InChI=1S/C20H22ClN3OS2.ClH/c1-23(2)11-12-24(19(25)10-13-26-16-6-4-3-5-7-16)20-22-17-9-8-15(21)14-18(17)27-20;/h3-9,14H,10-13H2,1-2H3;1H
• InChI Key: BCTGXUFDZYUYAR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)Cl)C(=O)CCSC3=CC=CC=C3.Cl
• Molecular Formula: C20H23Cl2N3OS2
• Molecular Weight: 456.5 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-(phenylthio)propanamide hydrochloride is a useful research compound. Its molecular formula is C20H23Cl2N3OS2 and its molecular weight is 456.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Amyloid Imaging in Alzheimer's Disease

Amyloid imaging ligands, including those with dimethylamino components, have been developed to measure amyloid in vivo in the brains of Alzheimer's disease patients. These ligands, studied via PET imaging, have shown significant differences in PIB retention between mild patients and controls, aiding in the early detection of Alzheimer's disease and the evaluation of new anti-amyloid therapies (Nordberg, 2007).

Occurrence and Fate of Parabens in Aquatic Environments

A review on parabens, including their behavior in aquatic environments, highlights the persistence and ubiquity of these compounds in surface water and sediments due to continuous introduction from consumer products. Parabens, which can undergo reactions yielding halogenated by-products, are considered emerging contaminants, and their environmental fate is of significant concern (Haman, Dauchy, Rosin, & Munoz, 2015).

Sulfonamides: A Patent Review

The review covers the significant role of the sulfonamide moiety in developing various clinically used drugs, including diuretics and antiepileptics. The article also discusses novel drugs incorporating this group, highlighting the constant need for novel sulfonamides to act as selective drugs in treating various conditions (Carta, Scozzafava, & Supuran, 2012).

Antioxidant Capacity Assays

Research on antioxidant capacity assays, including those based on azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS), discusses the methodologies and applications in analyzing antioxidant activity in complex samples. These assays, essential in food engineering, medicine, and pharmacy, are critical for assessing the kinetics of processes involving antioxidants (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).

Electrochemical Surface Finishing and Energy Storage

Advancements in electrochemical technology using Lewis acidic haloaluminate room-temperature ionic liquids for electroplating and energy storage demonstrate the evolving field of electrochemical applications. This review encapsulates the progress and potential of haloaluminate ionic liquids in various technological applications (Tsuda, Stafford, & Hussey, 2017).